Cas no 71412-09-4 (Morpholinepropanamine(9CI))

Morpholinepropanamine(9CI) structure
Morpholinepropanamine(9CI) structure
Product Name:Morpholinepropanamine(9CI)
CAS No:71412-09-4
MF:C7H16N2O
MW:144.214741706848
CID:569994
PubChem ID:3035141
Update Time:2025-04-19

Morpholinepropanamine(9CI) Chemical and Physical Properties

Names and Identifiers

    • Morpholinepropanamine(9CI)
    • 3-morpholin-2-ylpropan-1-amine
    • morpholinepropylamine
    • EN300-7639253
    • NS00124009
    • 1314897-22-7
    • DTXSID40991766
    • AKOS006339738
    • EINECS 275-417-6
    • 71412-09-4
    • 3-(MORPHOLIN-2-YL)PROPAN-1-AMINE
    • SCHEMBL72780
    • Inchi: 1S/C7H16N2O/c8-3-1-2-7-6-9-4-5-10-7/h7,9H,1-6,8H2
    • InChI Key: OETNGFVFDOSLHW-UHFFFAOYSA-N
    • SMILES: O1CCNCC1CCCN

Computed Properties

  • Exact Mass: 144.12638
  • Monoisotopic Mass: 144.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28
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